9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

Specification

• Molecular Formula: C19H22N4OS
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 9-(4-ethylphenyl)-2-ethylsulfanyl-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• Standard InChI: InChI=1S/C19H22N4OS/c1-3-12-8-10-13(11-9-12)17-16-14(6-5-7-15(16)24)20-18-21-19(25-4-2)22-23(17)18/h8-11,17H,3-7H2,1-2H3,(H,20,21,22)
• Standard InChI Key: IXOZWQFQYRPIAZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2C3=C(CCCC3=O)NC4=NC(=NN24)SCC

Introduction

9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydrotriazolo[5,1-b]quinazolin-8(4H)-one is a complex organic compound belonging to the class of nitrogen-containing heterocycles. It features a unique structure that includes a triazolo-quinazolinone core, an ethylsulfanyl group, and a 4-ethylphenyl substituent. This compound is significant in medicinal chemistry due to its diverse biological activities and potential therapeutic applications.

Synthesis and Chemical Reactivity

The synthesis of 9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydrotriazolo[5,1-b]quinazolin-8(4H)-one typically involves a multi-step process. Starting materials such as 1H-1,2,4-triazol-5-amine and ethyl 2-oxo-cyclohexanecarboxylate are commonly used. The compound's reactivity can be explored through various chemical transformations, enhancing its versatility for further applications in medicinal chemistry and materials science.

Biological Activities and Potential Applications

Compounds within the triazolo-quinazoline class exhibit a range of biological activities, including antimicrobial and anticancer effects. Specifically, 9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydrotriazolo[5,1-b]quinazolin-8(4H)-one has shown potential in therapeutic applications due to its interactions with biological targets such as enzymes or receptors.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features	Biological Activity
9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydrotriazolo[5,1-b]quinazolin-8(4H)-one	C19H22N4OS	Ethylsulfanyl and 4-ethylphenyl substituents	Antimicrobial, potential therapeutic agent
9-(3-methylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydrotriazolo[5,1-b]quinazolin-8(4H)-one	-	Methyl group instead of ethyl on the phenyl ring	Antimicrobial
2-(ethylsulfanyl)-9-(3-methylphenyl)-5,6,7,9-tetrahydrotriazolo[5,1-b]quinazolin-8(4H)-one	-	Different positioning of ethylsulfanyl group	Anticancer
9-(2-methoxyphenyl)-2-(ethylsulfanyl)-6-methyl-triazolo[5,1-b]quinazolin-8(4H)-one	-	Methoxy group on the phenyl ring	Antiviral

This comparison highlights how variations in substituents lead to differences in biological activities and potential applications among compounds in the triazoloquinazoline class.

Research Findings and Future Directions

Molecular docking studies have been performed to evaluate the binding interactions of 9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydrotriazolo[5,1-b]quinazolin-8(4H)-one with various biological targets. These studies suggest its potential as a therapeutic agent due to its ability to interact effectively with enzymes or receptors. Further research is needed to fully explore its therapeutic potential and to develop efficient synthesis methods that can be scaled up for industrial applications.